Cas no 2639448-84-1 (4-benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid)

• Product Name: 4-benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid
• CAS No: 2639448-84-1
• MF: C₂₈H₂₁NO₅S
• MW: 483.535046339035
• CID: 6341735
• PubChem ID: 165901250
• Update Time: 2025-05-22

4-benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid
• 2639448-84-1
• EN300-6737540

• Inchi： 1S/C28H21NO5S/c1-16-23(24(30)17-9-3-2-4-10-17)26(35-25(16)27(31)32)29-28(33)34-15-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22H,15H2,1H3,(H,29,33)(H,31,32)
• InChI Key： GHHJRBCECKOBKT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C(C(C2C=CC=CC=2)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 483.11404394g/mol
• Monoisotopic Mass: 483.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 121Ų

Additional information on 4-benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid

4-Benzoyl-5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic Acid: A Comprehensive Overview

4-Benzoyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylthiophene-2-carboxylic acid, identified by the CAS number 2639448-84-1, is a complex organic compound with significant potential in various scientific and industrial applications. This compound, often referred to as fluorenylmethoxycarbonyl (Fmoc) derivative, has garnered attention due to its unique structural properties and functional groups. The molecule incorporates a thiophene ring system, which is known for its aromaticity and electronic properties, making it a valuable component in materials science and pharmaceutical research.

The structure of this compound is characterized by the presence of a benzoyl group at the 4-position of the thiophene ring, an Fmoc-amino group at the 5-position, and a methyl group at the 3-position. These substituents contribute to its versatility, enabling it to participate in a wide range of chemical reactions. The Fmoc group, in particular, is a well-known protecting group in peptide synthesis, highlighting its importance in biochemistry and drug discovery.

Recent studies have explored the use of this compound in the development of advanced materials. For instance, researchers have investigated its role in creating novel semiconducting polymers with enhanced electronic properties. The thiophene moiety is known to facilitate charge transport, making it a promising candidate for organic electronics applications such as flexible displays and photovoltaic devices.

In the pharmaceutical sector, this compound has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo precise chemical modifications makes it an ideal building block for designing drugs targeting specific biological pathways. For example, derivatives of this compound have shown potential in inhibiting enzymes associated with neurodegenerative diseases, offering new avenues for therapeutic intervention.

The synthesis of 4-benzoyl-5-Fmoc-amino-3-methylthiophene-2-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts acylation and peptide coupling techniques. These methods ensure high purity and structural integrity, which are critical for its application in sensitive biochemical assays.

From an environmental perspective, this compound has been studied for its biodegradation potential. Research indicates that under specific conditions, it can undergo microbial degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 4-benzoyl-5-Fmoc-amino-3-methylthiophene-2-carboxylic acid represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations.